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Compound of Interest

Compound Name: Einecs 299-113-8

Cat. No.: B15177989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Einecs 299-113-8, chemically identified as octanoic acid, compound with isononylamine (1:1),

is a versatile agent with potential applications in the field of nanotechnology, specifically in the

synthesis of metallic nanoparticles. This compound, a salt formed from a medium-chain

carboxylic acid (octanoic acid) and a branched-chain primary amine (isononylamine), can

function as a highly effective stabilizing and capping agent. Its dual-functionality allows for the

control of particle size, prevention of agglomeration, and stabilization of nanoparticles in

colloidal suspensions. These characteristics are crucial for the development of nanoparticles

for various applications, including drug delivery, bioimaging, and catalysis.

This document provides detailed application notes and a hypothetical protocol for the use of

Einecs 299-113-8 in the synthesis of silver nanoparticles. The protocol is based on established

methods that utilize analogous long-chain carboxylic acids and amines as capping and

stabilizing agents.

Mechanism of Action
In nanoparticle synthesis, Einecs 299-113-8 is proposed to function as a capping and

stabilizing agent. The octanoic acid component can bind to the surface of the metallic

nanoparticles through its carboxylate group. Simultaneously, the isononylamine component, a

bulky and branched amine, provides a steric barrier that prevents the nanoparticles from
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aggregating. This synergistic action allows for the formation of small, monodisperse

nanoparticles with high colloidal stability.

Quantitative Data Summary
The following table summarizes representative quantitative data from analogous nanoparticle

synthesis protocols using long-chain carboxylic acids and amines as stabilizing agents. These

values can serve as a starting point for optimizing protocols using Einecs 299-113-8.

Parameter Silver Nanoparticles Reference Analogy

Precursor Silver Nitrate (AgNO₃) [1]

Stabilizing Agent Einecs 299-113-8 (Hypothetical)

Reducing Agent Ascorbic Acid [2]

Solvent Toluene [2]

Precursor Concentration 0.01 - 0.1 M [1][2]

Stabilizer Concentration 0.05 - 0.5 M [1][2]

Reducing Agent Concentration 0.1 - 1.0 M [2]

Reaction Temperature 60 - 180 °C [1][2]

Reaction Time 1 - 8 hours [1][2]

Resulting Nanoparticle Size 2 - 15 nm [1][2][3]

Experimental Protocols
Protocol: Synthesis of Silver Nanoparticles using Einecs
299-113-8 as a Stabilizing Agent
This protocol describes a method for the synthesis of silver nanoparticles using Einecs 299-
113-8 as a capping and stabilizing agent, adapted from established procedures using similar

long-chain acid-amine systems.[1][2][3]

Materials:
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Silver nitrate (AgNO₃)

Einecs 299-113-8 (octanoic acid, compound with isononylamine (1:1))

Ascorbic acid

Toluene

Ethanol

Three-neck round-bottom flask

Condenser

Magnetic stirrer with hotplate

Thermometer

Syringes and needles

Centrifuge

Procedure:

Preparation of Precursor and Stabilizer Solution:

In a 100 mL three-neck round-bottom flask, dissolve a specific amount of Einecs 299-113-
8 in toluene under magnetic stirring. The exact concentration should be optimized based

on the desired nanoparticle size.

Heat the solution to the desired reaction temperature (e.g., 80°C) under a nitrogen

atmosphere to prevent oxidation.

Preparation of Reducing Agent Solution:

In a separate vial, dissolve ascorbic acid in toluene.

Nanoparticle Synthesis:
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Once the stabilizer solution has reached the target temperature, inject a solution of silver

nitrate in toluene into the flask under vigorous stirring.

Immediately following the silver nitrate injection, inject the ascorbic acid solution.

Allow the reaction to proceed at the set temperature for a specified time (e.g., 2 hours).

The solution will typically change color, indicating the formation of silver nanoparticles.

Purification of Nanoparticles:

After the reaction is complete, cool the solution to room temperature.

Add an excess of ethanol to the solution to precipitate the silver nanoparticles.

Centrifuge the mixture to collect the nanoparticles.

Discard the supernatant and re-disperse the nanoparticles in fresh toluene.

Repeat the precipitation and centrifugation steps at least two more times to remove any

unreacted precursors and excess stabilizing agent.

Characterization:

The size, shape, and crystalline structure of the synthesized silver nanoparticles can be

characterized using techniques such as Transmission Electron Microscopy (TEM),

Dynamic Light Scattering (DLS), and X-ray Diffraction (XRD). UV-Vis spectroscopy can be

used to confirm the formation of silver nanoparticles by observing the surface plasmon

resonance peak.
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Caption: Experimental workflow for silver nanoparticle synthesis.
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Caption: Proposed stabilization of a silver nanoparticle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15177989#use-of-einecs-299-113-8-in-nanoparticle-
synthesis-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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